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Compound of Interest

Compound Name: Ferrous carbonate

Cat. No.: B036915

In-Depth Technical Guide: Ferrous Carbonate

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the fundamental chemical
properties of ferrous carbonate, including its molecular formula and molar mass. The
information is presented to be a valuable resource for professionals engaged in research and
development.

Core Properties of Ferrous Carbonate

Ferrous carbonate, also known as iron(ll) carbonate, is an inorganic compound with the
chemical formula FeCOs.[1][2] It is found in nature as the mineral siderite.[3] The compound
consists of iron in the +2 oxidation state bonded to a carbonate ion.[3]

Quantitative Data Summary

The key quantitative properties of ferrous carbonate are summarized in the table below for
easy reference.
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Property Value

Molecular Formula FeCOs or CFeOs[4][5]
Molar Mass 115.85 g/mol [4][5]
IUPAC Name iron(2+) carbonate[4]
CAS Number 563-71-3[4]

Logical Relationship of Components

The following diagram illustrates the simple ionic relationship between the ferrous cation and
the carbonate anion that constitutes ferrous carbonate.
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Caption: lonic components of Ferrous Carbonate.

Experimental Protocols

Detailed experimental protocols for the synthesis or specific applications of ferrous carbonate
can vary significantly depending on the research context. For instance, the preparation of
ferrous carbonate nanoparticles for use as anode materials in lithium-ion batteries involves a
one-pot solvothermal route with reduced graphene oxide.[5] In another application, ferrous
carbonate has been used as a catalyst to convert carbon dioxide into liquid fuels under mild
conditions.[5] Due to the proprietary and varied nature of these advanced applications, a
universally standard experimental protocol is not available. Researchers are advised to consult
specialized literature relevant to their specific field of inquiry.
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Signaling Pathways

Ferrous carbonate's primary relevance in a biological context is as a source of ferrous iron
(Fe?*), an essential mineral. Iron is a critical component of hemoglobin, myoglobin, and various
enzymes. While ferrous carbonate itself is not directly involved in signaling pathways, the iron
it provides is integral to numerous physiological processes. The absorption and metabolism of
iron are tightly regulated by complex signaling pathways to maintain homeostasis and prevent
toxicity. For detailed information on iron metabolism and its associated signaling pathways,
researchers should refer to literature on hepcidin, ferroportin, and the transferrin cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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